Cas no 1867597-39-4 (trans-2-(Cyclopentylamino)cyclobutan-1-ol)

• Product Name: trans-2-(Cyclopentylamino)cyclobutan-1-ol
• CAS No: 1867597-39-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5040865
• Update Time: 2025-05-26

trans-2-(Cyclopentylamino)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(cyclopentylamino)cyclobutan-1-ol
• (1R,2R)-2-(cyclopentylamino)cyclobutan-1-ol
• trans-2-(Cyclopentylamino)cyclobutan-1-ol

• Inchi： 1S/C9H17NO/c11-9-6-5-8(9)10-7-3-1-2-4-7/h7-11H,1-6H2/t8-,9-/m1/s1
• InChI Key： XIRRMINXTQCXHF-RKDXNWHRSA-N
• SMILES： O[C@@H]1CC[C@H]1NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• XLogP3: 1
• Topological Polar Surface Area: 32.299

Additional information on trans-2-(Cyclopentylamino)cyclobutan-1-ol

trans-2-(Cyclopentylamino)cyclobutan-1-ol: A Comprehensive Overview

trans-2-(Cyclopentylamino)cyclobutan-1-ol is a structurally unique organic compound with the CAS number 1867597-39-4. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing molecular architecture and potential applications. The molecule consists of a cyclobutane ring substituted with a cyclopentylamino group at the 2-position and a hydroxyl group at the 1-position, giving it a distinct stereochemistry denoted by the "trans" configuration.

The synthesis of trans-2-(Cyclopentylamino)cyclobutan-1-ol involves advanced methodologies in organic synthesis, including ring-closing metathesis and asymmetric catalysis. Recent studies have highlighted its role as a chiral building block in the construction of complex natural products and bioactive molecules. Its ability to participate in various stereoselective reactions makes it a valuable intermediate in drug discovery programs targeting neurodegenerative diseases and cancer.

One of the most remarkable aspects of trans-2-(Cyclopentylamino)cyclobutan-1-ol is its conformational flexibility. The cyclobutane ring, despite its inherent strain, exhibits dynamic behavior that allows for diverse interaction patterns with biological targets. This property has been exploited in the design of novel inhibitors for protein kinases and G-protein coupled receptors (GPCRs), as reported in recent publications by leading research groups.

In terms of applications, trans-2-(Cyclopentylamino)cyclobutan-1-ol has found utility in the development of advanced materials, particularly in the field of polymer science. Its ability to form stable amide bonds with polymeric backbones has led to the creation of high-performance polymers with tailored mechanical and thermal properties. These materials are being explored for use in aerospace, electronics, and biomedical devices.

Recent breakthroughs in computational chemistry have further elucidated the electronic properties of trans-2-(Cyclopentylamino)cyclobutan-1-ol, revealing its potential as a candidate for optoelectronic applications. Quantum mechanical calculations suggest that its unique electronic structure could be harnessed for designing next-generation organic semiconductors with improved charge transport properties.

The stereochemical integrity of trans-2-(Cyclopentylamino)cyclobutan-1-ol plays a crucial role in its biological activity. Studies have shown that the trans configuration enhances its binding affinity to specific enzymes, making it a promising lead compound for developing enantioselective catalysts. This has implications for both industrial chemical processes and therapeutic interventions.

Looking ahead, trans-2-(Cyclopentylamino)cyclobutan-1-ol is expected to continue to be a focal point in interdisciplinary research efforts. Its integration into green chemistry frameworks and sustainable synthetic strategies aligns with global initiatives to promote environmentally friendly chemical practices. As research progresses, new insights into its reactivity, stability, and functionality will undoubtedly pave the way for innovative applications across multiple disciplines.